2-methoxy-5-methyl-N-(1-methylsulfonyl-3,4-dihydro-2H-quinolin-6-yl)benzenesulfonamide

• IUPAC Name: 2-methoxy-5-methyl-N-(1-methylsulfonyl-3,4-dihydro-2H-quinolin-6-yl)benzenesulfonamide
• InChI: InChI=1S/C18H22N2O5S2/c1-13-6-9-17(25-2)18(11-13)27(23,24)19-15-7-8-16-14(12-15)5-4-10-20(16)26(3,21)22/h6-9,11-12,19H,4-5,10H2,1-3H3
• InChI Key: BUMMZGJMQHAJOG-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=C(C=C1)OC)S(=O)(=O)NC2=CC3=C(C=C2)N(CCC3)S(=O)(=O)C
• Molecular Formula: C18H22N2O5S2
• Molecular Weight: 410.5 g/mol

Description

2-methoxy-5-methyl-N-(1-methylsulfonyl-3,4-dihydro-2H-quinolin-6-yl)benzenesulfonamide is a useful research compound. Its molecular formula is C18H22N2O5S2 and its molecular weight is 410.5. The purity is usually 95%.
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Scientific Research Applications

Chemical Synthesis and Characterization

Research has explored the synthesis and structural characterization of compounds related to "2-methoxy-5-methyl-N-(1-methylsulfonyl-3,4-dihydro-2H-quinolin-6-yl)benzenesulfonamide," focusing on their chemical properties and the influence of different substituents on their reactivity. For instance, the study of solvent effects on the regioselectivity of sulfoxide thermolysis in β-amino-α-sulfinyl esters has contributed to understanding the chemical behavior of sulfonamide derivatives under various conditions (Bänziger, Klein, & Rihs, 2002).

Antimicrobial and Anticancer Applications

Several studies have synthesized derivatives of benzenesulfonamide to evaluate their antimicrobial and anticancer activities. Research into 4-quinolinylazo-N-pyrimidinyl benzenesulfonamide derivatives, for example, has shown significant promise as antimicrobial agents (No Author, 2019). Additionally, the synthesis of new sulfonamide derivatives has been investigated for their potential pro-apoptotic effects on cancer cells, highlighting the role of sulfonamide derivatives in inducing cellular apoptosis (Cumaoğlu et al., 2015).

Photochemical and Photophysical Properties

The photochemical and photophysical properties of benzenesulfonamide derivatives have been explored, particularly in the context of photodynamic therapy and as photosensitizers. The development of zinc phthalocyanine derivatives with benzenesulfonamide groups has shown high singlet oxygen quantum yields, making them potential candidates for cancer treatment through photodynamic therapy (Pişkin, Canpolat, & Öztürk, 2020).

Hydrolysis and Degradation Studies

Investigations into the hydrolysis mechanisms of sulfonylurea herbicides have provided insights into the environmental behavior and degradation pathways of sulfonylurea compounds, including those related to "2-methoxy-5-methyl-N-(1-methylsulfonyl-3,4-dihydro-2H-quinolin-6-yl)benzenesulfonamide." Such studies are crucial for understanding the environmental impact and persistence of these compounds (Braschi et al., 1997).